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Compound of Interest

Compound Name: N-Benzyl 4-chloropicolinamide

CAS No.: 116275-39-9

Cat. No.: B168464

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of N-Benzyl-4-chloropicolinamide, a

picolinamide derivative. It details the compound's chemical identity, including its IUPAC name

and CAS number, and presents a detailed experimental protocol for its synthesis. While public

domain data on the specific biological activity and mechanism of action of N-Benzyl-4-

chloropicolinamide is limited, this guide explores the known biological activities of structurally

related compounds to offer context and suggest potential avenues for future research. This

document is intended to serve as a foundational resource for researchers interested in the

evaluation and potential applications of this and similar chemical entities.
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Identifier Value

Common Name N-Benzyl-4-chloropicolinamide

IUPAC Name N-benzyl-4-chloropyridine-2-carboxamide

CAS Number 116275-39-9[1]

Molecular Formula C13H11ClN2O

Molecular Weight 246.69 g/mol

Experimental Protocols
Synthesis of N-Benzyl-4-chloropicolinamide
A documented method for the synthesis of N-Benzyl-4-chloropicolinamide involves the

amidation of a picolinate ester.

Materials:

Methyl 4-chloropicolinate

Benzylamine

Ether

Hexane

Procedure:

A mixture of 5 grams of methyl 4-chloropicolinate and 3.44 grams of benzylamine is heated

at 100°C for 16 hours.

After heating, the mixture is cooled.

Trituration of the cooled mixture with a solution of ether and hexane affords N-benzyl-4-

chloro-pyridine-2-carboxamide.
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Caption: Synthesis workflow for N-Benzyl-4-chloropicolinamide.

Biological Activity and Potential Applications
(Inferred from Structurally Related Compounds)
Extensive searches of scientific literature and patent databases did not yield specific biological

activity data for N-Benzyl-4-chloropicolinamide. However, the broader class of N-

benzylpicolinamides and related structures have been investigated for various applications,

providing a basis for potential future research directions for the title compound.

Herbicidal Activity: A study on N-benzyl-6-methylpicolinamides, which are structurally similar

to N-Benzyl-4-chloropicolinamide, identified them as a novel scaffold for bleaching

herbicides. These compounds were found to interfere with carotenoid biosynthesis. The

structure-activity relationship (SAR) in this study revealed that the introduction of electron-

withdrawing groups on the benzyl ring can enhance herbicidal activity.
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Enzyme Inhibition:

Acetylcholinesterase (AChE) Inhibition: Derivatives of N-benzyl pyridinium have been

synthesized and evaluated as potent inhibitors of acetylcholinesterase (AChE), an enzyme

implicated in Alzheimer's disease.

USP1/UAF1 Deubiquitinase Inhibition: N-benzyl-2-phenylpyrimidin-4-amine derivatives

have been identified as potent inhibitors of the USP1/UAF1 deubiquitinase complex, which

is a promising target for anticancer therapies.

Histone Deacetylase (HDAC) Inhibition: Substituted N-benzylpyrimidin-2-amine derivatives

have been designed as novel histone deacetylase (HDAC) inhibitors for the treatment of

cancer.

Antitubercular Activity: A series of N-benzyl-4-((heteroaryl)methyl)benzamides were identified

as direct inhibitors of the NADH-dependent 2-trans enoyl-acyl carrier protein reductase

(InhA), a key enzyme in Mycobacterium tuberculosis. This suggests that related structures

could be explored for antitubercular properties.

Given these findings for related compounds, N-Benzyl-4-chloropicolinamide could be a

candidate for screening in assays related to herbicidal activity, cancer cell proliferation (through

inhibition of enzymes like USP1/UAF1 or HDACs), neurodegenerative diseases (via AChE

inhibition), or as an antibacterial agent.

Future Directions
The lack of specific biological data for N-Benzyl-4-chloropicolinamide presents an opportunity

for novel research. A logical next step would be to perform broad biological screening of this

compound to identify any potential activities. Based on the activities of related compounds,

initial assays could focus on:

Herbicidal screening: Evaluating the effect of the compound on plant growth and carotenoid

biosynthesis.

Anticancer screening: Assessing cytotoxicity against various cancer cell lines and performing

targeted enzyme inhibition assays (e.g., HDAC, USP1/UAF1).
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Neuroactivity screening: Testing for inhibition of acetylcholinesterase and other relevant

neurological targets.

Antimicrobial screening: Evaluating its activity against a panel of bacteria, including

Mycobacterium tuberculosis.

The logical workflow for future investigation is presented below.

N-Benzyl-4-chloropicolinamide

Broad Biological Screening
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Caption: Proposed workflow for the biological evaluation of N-Benzyl-4-chloropicolinamide.

Conclusion
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N-Benzyl-4-chloropicolinamide is a readily synthesizable picolinamide derivative. While its

specific biological functions have not been reported in the public domain, the diverse activities

of structurally related compounds suggest that it may hold potential in various fields, including

agrochemicals and pharmaceuticals. This technical guide provides the foundational chemical

information and a clear path for future research to unlock the potential of this compound.

Further investigation through broad biological screening is warranted to determine its place

within the landscape of bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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